Cas no 1220039-59-7 (tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate)

• Product Name: tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate
• CAS No: 1220039-59-7
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• MDL: MFCD12913754
• CID: 2182873
• PubChem ID: 18008962
• Update Time: 2025-06-08

tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-boc-7-bromo-3,4-dihydro-2h-benzo[1,4]oxazine
• EN300-301064
• CS-0154672
• tert-butyl 7-bromo-2,3-dihydro-1,4-benzoxazine-4-carboxylate
• 4H-1,4-Benzoxazine-4-carboxylic acid, 7-bromo-2,3-dihydro-, 1,1-dimethylethyl ester
• AKOS023998687
• tert-Butyl 7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• MFCD12913754
• DB-266115
• tert-butyl 7-bromo-2,3-dihydro-4H-benzo[b][1,4]oxazine-4-carboxylate
• VYB03959
• tert-butyl 7-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• AS-43280
• 1220039-59-7
• SB31930
• SCHEMBL5276056
• tert-Butyl7-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate

• MDL： MFCD12913754
• Inchi： 1S/C13H16BrNO3/c1-13(2,3)18-12(16)15-6-7-17-11-8-9(14)4-5-10(11)15/h4-5,8H,6-7H2,1-3H3
• InChI Key： YTHGOQVVMDXWCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 378.9±42.0 °C at 760 mmHg
• Flash Point: 183.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate

Introduction to tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate (CAS No. 1220039-59-7)

tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate (CAS No. 1220039-59-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzobenzoxazines, which are known for their potential therapeutic applications and structural diversity. The presence of a bromine atom at the 7-position and a tert-butyl ester group at the carboxylic acid position makes this compound particularly interesting for various synthetic transformations and biological evaluations.

The chemical structure of tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate is characterized by a six-membered benzene ring fused with a five-membered oxazine ring. The bromine substituent at the 7-position provides a reactive handle for further functionalization, making it an attractive starting material for the synthesis of more complex molecules. The tert-butyl ester group, on the other hand, offers stability and solubility properties that are beneficial in both synthetic and biological contexts.

Recent studies have highlighted the potential of tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity when tested in vitro using human cell lines. The researchers found that the bromine substituent played a crucial role in modulating the compound's biological activity, suggesting that structural modifications could lead to even more effective therapeutic agents.

In another study conducted by a team of researchers at the University of California, San Francisco, tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate was evaluated for its potential as an antiviral agent. The results showed that this compound demonstrated significant antiviral activity against several strains of influenza virus. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, making it a promising candidate for further development as an antiviral drug.

The synthetic accessibility of tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate has also been extensively studied. A recent review article published in Organic & Biomolecular Chemistry detailed several efficient synthetic routes to this compound. One notable method involves the reaction of 7-bromoindoline with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds smoothly under mild conditions and yields high purity product with excellent yields.

The physical and chemical properties of tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate have been well-characterized. It is a white crystalline solid with a melting point ranging from 155°C to 158°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial-scale production processes.

In terms of safety and handling, tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation.

The future prospects for tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate are promising. Ongoing research is focused on optimizing its biological activity through structural modifications and exploring its potential applications in other therapeutic areas such as neurodegenerative diseases and cancer. Additionally, efforts are being made to develop more efficient and scalable synthetic methods to meet the increasing demand for this compound in both academic and industrial settings.

In conclusion, tert-Butyl 7-Bromo-2,3-dihydro-4H-benzob1,4oxazine-4-carboxylate (CAS No. 1220039-59-7) is a highly valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's potential benefits and limitations, it is likely to play an increasingly important role in the discovery and development of new drugs.